Cas no 285987-03-3 (1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one)

1-[3-(Benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one is a specialized organic compound featuring a pyrrolidin-2-one core functionalized with a benzenesulfonyl and a hydroxypropyl group. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both sulfonyl and hydroxyl groups enhances its versatility in nucleophilic and electrophilic reactions, while the pyrrolidinone moiety contributes to its stability and compatibility with diverse reaction conditions. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel derivatives with tailored properties for research and industrial use.
1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one structure
285987-03-3 structure
Product Name:1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one
CAS No:285987-03-3
MF:C13H17NO4S
MW:283.34338259697
CID:4643795
Update Time:2025-10-24

1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one
    • 2-Pyrrolidinone, 1-[2-hydroxy-3-(phenylsulfonyl)propyl]-
    • Inchi: 1S/C13H17NO4S/c15-11(9-14-8-4-7-13(14)16)10-19(17,18)12-5-2-1-3-6-12/h1-3,5-6,11,15H,4,7-10H2
    • InChI Key: CDVZSIGBJJKZGA-UHFFFAOYSA-N
    • SMILES: N1(CC(O)CS(C2=CC=CC=C2)(=O)=O)CCCC1=O

1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one Pricemore >>

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Additional information on 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one

1-[3-(Benzenesulfonyl)-2-Hydroxypropyl]Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No 285987-03-3, commonly referred to as 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and catalytic systems.

The benzenesulfonyl group attached to the molecule introduces a strong electron-withdrawing effect, which enhances the reactivity of the compound in various chemical reactions. This feature has been exploited in the synthesis of bioactive molecules, where precise control over reactivity is crucial. The pyrrolidin-2-one ring, on the other hand, contributes to the molecule's stability and ability to form hydrogen bonds, making it an ideal candidate for applications in drug design and delivery systems.

Recent research has focused on the hydroxypropyl substituent of this compound, which plays a pivotal role in its solubility and bioavailability. Scientists have demonstrated that modifying this group can significantly alter the compound's pharmacokinetic properties, opening new avenues for its use in therapeutic agents. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

In addition to its biological applications, 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one has also found utility in the field of polymer chemistry. Its ability to act as a versatile monomer has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in advanced composites, biodegradable plastics, and high-performance coatings.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzenesulfonyl group via sulfonation reactions and the subsequent coupling with the pyrrolidin-2-one moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both industrial and academic applications.

From an environmental standpoint, 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one has been studied for its biodegradability and eco-friendliness. Preliminary results indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This property is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 1-[3-(benzenesulfonyl)-2-hydroxypropyl]pyrrolidin-2-one (CAS No 285987-03-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an even more significant role in advancing modern science and technology.

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